2,6-Difluoro-3-methoxybenzonitrile

• IUPAC Name: 2,6-difluoro-3-methoxybenzonitrile
• InChI: InChI=1S/C8H5F2NO/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-3H,1H3
• InChI Key: BXVCAGRBLOMHBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)C#N)F
• Molecular Formula: C8H5F2NO
• DSSTOX Substance ID: DTXSID10396466
• Molecular Weight: 169.13 g/mol
• CAS No.: 886498-35-7

Description

2,6-Difluoro-3-methoxybenzonitrile (DFMBN) is a synthetic organic compound with a wide variety of uses in scientific research and laboratory experiments. It is a versatile reagent that can be used for a variety of reactions, including the synthesis of organic compounds, the formation of nanostructures, and the synthesis of polymers. DFMBN is widely used in the field of organic chemistry, and its uses have been growing over the years.

Scientific Research Applications

Synthesis and Chemical Reactions

• A novel route to substituted 2-amino-4-quinazolinones starting from 2,6-difluoro-4-methoxybenzonitrile has been described, highlighting its utility in synthesizing a series of o-fluorobenzoic acid derivatives through substitution and hydrolysis processes (Fray et al., 2006).

• Research on multicyclic poly(benzonitrile ether)s based on 1,1,1-tris(4-hydroxyphenyl)ethane and isomeric difluorobenzonitriles, including 2,6-difluorobenzonitrile, has been conducted to explore the formation of soluble polyethers and multicyclic oligomers, revealing the impact of stoichiometry on product solubility and structure (Kricheldorf et al., 2005).

Material Science and Engineering

• The application of 2,6-difluorobenzonitrile in the synthesis of novel fluorine-containing poly(aryl ether nitrile)s has been reported, demonstrating the synthesis and characterization of these polymers which show excellent solubilities, thermal stabilities, and mechanical properties (Kimura et al., 2001).

Environmental and Green Chemistry

• A green preparation technology for non-catalytic hydrolysis of 2,6-difluorobenzonitrile to 2,6-difluorobenzamide in high temperature liquid water has been explored, providing a more environmentally friendly method for producing an important organic reaction intermediate without causing serious wastewater pollution (Ren Haoming, 2011).

Advanced Applications

• Efficient production of 2,6-difluorobenzamide by recombinant Escherichia coli expressing a nitrile hydratase from Aurantimonas manganoxydans has been documented, showcasing the potential of biotechnological approaches for the synthesis of important chemical intermediates with high yield and specificity (Yang et al., 2018).

Safety and Hazards

2,6-Difluoro-3-methoxybenzonitrile is classified as dangerous, with hazard statements including H311 (Toxic in contact with skin), H315 (Causes skin irritation), and H319 (Causes serious eye irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

To an ice cold solution of DMF (0.45 ml) and acetonitrile (10 ml) was added oxalyl chloride (0.41 g, 0.28 ml, 3.20 mmol) dropwise while maintaining the temperature to 0° C. The reaction mixture was stirred at 0° C. for 40 min followed by addition of a solution of 2,6-difluoro-3-methoxybenzamide (0.50 g, 2.70 mmol) in DMF (4.5 ml).The resulting reaction mixture was stirred at 0° C. 40 min and then allowed to come to room temperature. After completion of reaction (10 min, TLC monitoring), triethyl amine (0.57 g, 0.80 ml, 5.67 mmol) was added dropwise. The reaction mass was concentrated in vacuo followed by addition of water (100 ml) and extraction with ethyl acetate (3×100 ml). The combined organics was washed with water, brine, dried (Na2SO4), filtered and concentrated. The crude residue was purified over silica gel (60-120 M, 10% EtOAc-Hexane) to get the desired product (0.30 g, 66%) as a white solid.